Cas no 2680535-84-4 (1-(2-Bromo-5-iodophenyl)methanamine hydrochloride)

• Product Name: 1-(2-Bromo-5-iodophenyl)methanamine hydrochloride
• CAS No: 2680535-84-4
• MF: C₇H₈BrClIN
• MW: 348.40659236908
• MDL: MFCD34186327
• CID: 5619827
• PubChem ID: 165942307
• Update Time: 2025-05-22

1-(2-Bromo-5-iodophenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-28333960
• 1-(2-bromo-5-iodophenyl)methanamine hydrochloride
• 2680535-84-4
• 1-(2-Bromo-5-iodophenyl)methanamine hydrochloride

• MDL： MFCD34186327
• Inchi： 1S/C7H7BrIN.ClH/c8-7-2-1-6(9)3-5(7)4-10;/h1-3H,4,10H2;1H
• InChI Key： FRZPZLBBDCCSMF-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1)CN)Br.Cl

Computed Properties

• Exact Mass: 346.85734g/mol
• Monoisotopic Mass: 346.85734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-Bromo-5-iodophenyl)methanamine hydrochloride

Research Brief on 1-(2-Bromo-5-iodophenyl)methanamine hydrochloride (CAS: 2680535-84-4): Recent Advances and Applications

1-(2-Bromo-5-iodophenyl)methanamine hydrochloride (CAS: 2680535-84-4) is a halogenated aromatic amine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its potential in the design of novel anticancer agents, owing to its unique structural features that allow for selective modifications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1-(2-Bromo-5-iodophenyl)methanamine hydrochloride as a building block for the synthesis of small-molecule inhibitors targeting the epidermal growth factor receptor (EGFR). The researchers demonstrated that the bromo and iodo substituents on the phenyl ring facilitate efficient cross-coupling reactions, enabling the rapid generation of diverse compound libraries. The study reported several derivatives with nanomolar potency against EGFR-mutant non-small cell lung cancer (NSCLC) cell lines, underscoring the compound's utility in oncology drug development.

In addition to its role in kinase inhibitor design, 1-(2-Bromo-5-iodophenyl)methanamine hydrochloride has been investigated for its potential in radiopharmaceutical applications. A 2024 publication in Nuclear Medicine and Biology described the radiolabeling of this compound with iodine-125 for use in targeted alpha therapy (TAT). The study found that the radiolabeled derivative exhibited high tumor uptake and prolonged retention in preclinical models of thyroid cancer, suggesting its promise as a theranostic agent.

Recent advancements in synthetic methodologies have also expanded the utility of 1-(2-Bromo-5-iodophenyl)methanamine hydrochloride. A 2023 paper in Organic Letters reported a novel palladium-catalyzed amination protocol that significantly improves the yield and purity of downstream products derived from this intermediate. This methodological innovation is expected to streamline the production of complex molecules for high-throughput screening campaigns.

From a safety and pharmacokinetic perspective, a 2024 toxicology study published in Chemical Research in Toxicology evaluated the in vitro and in vivo profiles of 1-(2-Bromo-5-iodophenyl)methanamine hydrochloride and its derivatives. The results indicated favorable metabolic stability and minimal off-target effects, supporting its continued use as a privileged scaffold in drug discovery. However, the study noted that careful consideration should be given to potential halogen-related toxicity in long-term applications.

Looking forward, the unique chemical properties of 1-(2-Bromo-5-iodophenyl)methanamine hydrochloride position it as a valuable tool for addressing emerging challenges in precision medicine. Ongoing research is exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other novel therapeutic modalities. The compound's dual functionality (bromo and iodo substituents) provides exceptional versatility for structure-activity relationship studies, making it likely to remain a focus of chemical biology research in the coming years.